Cas no 2228415-51-6 (3-methyl-5-(methylsulfanyl)pent-1-yne)

3-Methyl-5-(methylsulfanyl)pent-1-yne is a sulfur-containing alkyne compound with potential applications in organic synthesis and material science. Its structure, featuring a terminal alkyne group and a methylsulfanyl substituent, offers versatility in click chemistry, cross-coupling reactions, and thiol-alkyne modifications. The compound’s reactive terminal alkyne enables efficient functionalization, while the methylsulfanyl group provides stability and compatibility with sulfur-based chemistries. This makes it a valuable intermediate for constructing complex molecules, pharmaceuticals, or polymers. Its well-defined reactivity profile ensures predictable outcomes in synthetic pathways. Suitable for controlled reactions, it is often utilized in research and industrial settings where precise molecular design is required.

3-methyl-5-(methylsulfanyl)pent-1-yne structure

2228415-51-6 structure

Product Name:3-methyl-5-(methylsulfanyl)pent-1-yne

CAS No:2228415-51-6

MF:C₇H₁₂S

MW:128.235180854797

CID:6292668

PubChem ID:87187808

Update Time:2025-05-28

3-methyl-5-(methylsulfanyl)pent-1-yne Chemical and Physical Properties

Names and Identifiers

- 3-methyl-5-(methylsulfanyl)pent-1-yne
- 2228415-51-6
- EN300-1807443
- SCHEMBL1018578
- Inchi： 1S/C7H12S/c1-4-7(2)5-6-8-3/h1,7H,5-6H2,2-3H3
- InChI Key： AGTYIUMUKOHYCK-UHFFFAOYSA-N
- SMILES： S(C)CCC(C#C)C

Computed Properties

Exact Mass: 128.06597156g/mol
Monoisotopic Mass: 128.06597156g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 87.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 25.3Å²

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Enamine	EN300-1807443-0.05g	3-methyl-5-(methylsulfanyl)pent-1-yne	2228415-51-6	0.05g	$983.0	2023-09-19
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Enamine	EN300-1807443-1.0g	3-methyl-5-(methylsulfanyl)pent-1-yne	2228415-51-6	1g	$1172.0	2023-06-03
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Enamine	EN300-1807443-1g	3-methyl-5-(methylsulfanyl)pent-1-yne	2228415-51-6	1g	$1172.0	2023-09-19
Enamine	EN300-1807443-5g	3-methyl-5-(methylsulfanyl)pent-1-yne	2228415-51-6	5g	$3396.0	2023-09-19